Cas no 1955547-26-8 (3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1955547-26-8
• MF: C₁₀H₇ClN₄S
• MW: 250.70737862587
• CID: 5720481
• PubChem ID: 91811797
• Update Time: 2026-03-11

3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS026706276
• 3-(chloromethyl)-6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 3-(chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• F1907-0259
• 1955547-26-8
• EN300-265168
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(chloromethyl)-6-(2-thienyl)-
• 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C10H7ClN4S/c11-6-10-13-12-9-4-3-7(14-15(9)10)8-2-1-5-16-8/h1-5H,6H2
• InChI Key： AEGAAQOGHLSULX-UHFFFAOYSA-N
• SMILES： ClCC1=NN=C2C=CC(C3=CC=CS3)=NN21

Computed Properties

• Exact Mass: 250.0079951g/mol
• Monoisotopic Mass: 250.0079951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• pka: -0.55±0.30(Predicted)

Additional information on 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine, identified by the CAS number 1955547-26-8, is a highly specialized heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a [1,2,4]triazolo[4,3-b]pyridazine core with a chloromethyl group at position 3 and a thiophene ring at position 6. The integration of these functional groups imparts the molecule with distinctive electronic and steric properties, making it an intriguing subject for research in medicinal chemistry and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like [1,2,4]triazolo[4,3-b]pyridazine derivatives in drug discovery. The thiophene moiety at position 6 contributes to the molecule's aromaticity and enhances its stability. Meanwhile, the chloromethyl group at position 3 introduces reactivity that can be exploited in various synthetic transformations. This combination makes the compound a promising candidate for the development of bioactive agents targeting specific molecular pathways.

In terms of synthesis, researchers have employed diverse strategies to construct this complex structure. One notable approach involves the use of click chemistry principles to assemble the thiophene ring onto the triazolopyridazine core. This method not only ensures high yields but also facilitates further functionalization of the molecule. The ease of synthesis and the versatility of this compound have made it a focal point in academic and industrial research settings.

The pharmacological potential of 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine has been explored in recent studies. Preclinical data suggest that this compound exhibits selective activity against certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Its ability to modulate these targets without significant off-target effects underscores its potential as a lead compound for drug development.

Beyond pharmacology, this compound has also garnered interest in materials science due to its electronic properties. The conjugated system formed by the triazolopyridazine and thiophene moieties enables efficient charge transport mechanisms. This characteristic makes it a candidate for applications in organic electronics, such as field-effect transistors and light-emitting diodes.

In conclusion, 3-(Chloromethyl)-6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine represents a versatile platform for exploring novel chemical entities with diverse functionalities. Its unique structure and reactivity continue to inspire innovative research across multiple disciplines. As advancements in synthetic methodologies and bioassay techniques unfold, this compound is poised to play an increasingly significant role in both academic and industrial contexts.